Cas no 1152840-71-5 (Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine)

• Product Name: Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine
• CAS No: 1152840-71-5
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5055908
• PubChem ID: 42281890
• Update Time: 2025-06-08

Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine
• N-[(1-methylpyrazol-4-yl)methyl]butan-1-amine
• Z90507050
• Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine

• Inchi： 1S/C9H17N3/c1-3-4-5-10-6-9-7-11-12(2)8-9/h7-8,10H,3-6H2,1-2H3
• InChI Key： TUXBJEIPRKNCLW-UHFFFAOYSA-N
• SMILES： N(CC1C=NN(C)C=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine

Introduction to Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine (CAS No. 1152840-71-5)

Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine, with the chemical formula C₁₂H₂₀N₂, is a significant compound in the field of pharmaceutical research and development. This compound, identified by its CAS number 1152840-71-5, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a pyrazole ring and a butylamine moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The pyrazole core is a heterocyclic aromatic compound that is widely recognized for its role in drug design. Pyrazole derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a methyl group at the 1-position of the pyrazole ring enhances its reactivity and binding affinity to biological targets. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways.

In recent years, there has been growing interest in exploring novel scaffolds for drug discovery. Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine stands out as a promising candidate due to its structural features. The butylamine side chain provides a hydrophobic anchor that can improve membrane permeability, while the pyrazole ring offers a hydrogen bond network for interactions with biological macromolecules. These characteristics make it an attractive building block for designing drugs with enhanced pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The pyrazole moiety can be exploited to design molecules that selectively inhibit specific kinases by mimicking natural substrates or allosteric modulators. For instance, studies have shown that pyrazole derivatives can bind to the ATP-binding pocket of kinases, thereby blocking their activity.

Furthermore, the 1-methyl substitution on the pyrazole ring introduces steric hindrance that can fine-tune the binding interactions with target proteins. This modification allows for the optimization of binding affinity and selectivity, which are critical factors in drug development. Computational modeling and experimental validation have demonstrated that such modifications can significantly improve the potency of kinase inhibitors.

The pharmaceutical industry has been increasingly leveraging computational chemistry tools to accelerate drug discovery processes. Molecular docking simulations have shown that Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine can effectively interact with various kinase domains. These simulations predict favorable binding modes that align with known pharmacophores in successful kinase inhibitors. Such insights have guided the synthesis of novel analogs with improved pharmacological properties.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For example, pyrazole derivatives have been investigated for their anti-inflammatory effects. The ability of Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine to modulate inflammatory pathways could make it valuable in developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired pyrazole core efficiently. These techniques not only enhance synthetic efficiency but also allow for greater flexibility in modifying the structure for tailored biological activities.

Recent advancements in analytical chemistry have enabled more precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its molecular structure and conformational preferences. These data are essential for understanding its reactivity and interactions with biological targets.

The safety profile of Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine is another critical consideration in its application as a pharmaceutical intermediate. Preclinical studies have been conducted to assess its toxicity and pharmacokinetic behavior. These studies aim to establish safe dosage ranges and identify potential side effects before moving into clinical trials. The results from these studies are crucial for ensuring that this compound can be safely used in therapeutic applications.

In conclusion, Butyl[(1-methyl-1H-pyrazol-4-yl)methyl]amine (CAS No. 1152840-71-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for designing drugs targeting kinases and other enzymes involved in disease pathways. The ongoing research into this compound highlights its importance as a building block for novel therapeutics and underscores the importance of continued exploration in medicinal chemistry.